6-(4-biphenylyloxy)-3-methyl[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-methyl-6-(4-phenylphenoxy)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H14N4O/c1-13-19-20-17-11-12-18(21-22(13)17)23-16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key: ZOOYVJOQVRWZPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)OC3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C18H14N4O
• Molecular Weight: 302.3 g/mol

Description

6-(4-biphenylyloxy)-3-methyl[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in laboratory experiments. In

Scientific Research Applications

Synthesis and Structural Analysis

Recent studies have focused on the synthesis, crystal structure characterization, and theoretical analysis of triazolo[4,3-b]pyridazine derivatives. These compounds have shown considerable biological properties, such as anti-tumor and anti-inflammatory activity. Advanced techniques including NMR, IR, and mass spectral studies, complemented by single crystal X-ray diffraction, have been employed for structural confirmation. Density Functional Theory (DFT) calculations have furthered understanding of their molecular properties, revealing insights into HOMO-LUMO energy levels and intermolecular interactions, crucial for their biological efficacy (Sallam et al., 2021).

Pharmacological Activities

• Cardiovascular Agents

  Derivatives of 1,2,4-triazolo[1,5-a]pyrimidines, which share a core structure with 6-(4-biphenylyloxy)-3-methyl[1,2,4]triazolo[4,3-b]pyridazine, have been explored for their coronary vasodilating and antihypertensive activities. Such compounds have potential as cardiovascular agents, with certain derivatives showing significant potency in preclinical models (Sato et al., 1980).

• Anxiolytic Activity

  A series of 6-(substituted-phenyl)-1,2,4-triazolo[4,3-b]pyridazines have been synthesized and evaluated for anxiolytic activity. These studies have identified new compounds that inhibit [3H]diazepam binding, suggesting their potential use in anxiety treatment (Albright et al., 1981).

• Antiviral Activity

  Novel triazolo[4,3-b]pyridazine derivatives have demonstrated promising antiviral activity against hepatitis A virus, highlighting their potential as antiviral agents. This research underscores the versatility of triazolo[4,3-b]pyridazine derivatives in medicinal chemistry (Shamroukh & Ali, 2008).

• Antidiabetic Drugs

  The evaluation of triazolo-pyridazine-6-yl-substituted piperazines for their Dipeptidyl peptidase-4 (DPP-4) inhibition potentials reveals their promise as anti-diabetic medications. These findings support the development of novel therapeutic agents for diabetes management, showcasing the broad potential of triazolo[4,3-b]pyridazine derivatives in treating chronic conditions (Bindu et al., 2019).

Agrochemical Applications

Pyridazine derivatives, including those related to 6-(4-biphenylyloxy)-3-methyl[1,2,4]triazolo[4,3-b]pyridazine, have found applications in the agricultural sector as well. Their use ranges from molluscicidal and insecticidal to herbicidal activities and plant growth regulation, demonstrating the compound's versatility beyond pharmaceutical applications (Sallam et al., 2022).